1-[(2-butyl-1H-imidazol-4-yl)methyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine

• IUPAC Name: 1-[(2-butyl-1H-imidazol-5-yl)methyl]-N-methyl-N-(2-phenylethyl)piperidin-3-amine
• InChI: InChI=1S/C22H34N4/c1-3-4-12-22-23-16-20(24-22)17-26-14-8-11-21(18-26)25(2)15-13-19-9-6-5-7-10-19/h5-7,9-10,16,21H,3-4,8,11-15,17-18H2,1-2H3,(H,23,24)
• InChI Key: CXDMHSQWIWGAJY-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC=C(N1)CN2CCCC(C2)N(C)CCC3=CC=CC=C3
• Molecular Formula: C22H34N4
• Molecular Weight: 354.5 g/mol

Description

1-[(2-butyl-1H-imidazol-4-yl)methyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine is a chemical compound that has gained significant interest in the scientific community due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 1-[(2-butyl-1H-imidazol-4-yl)methyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine involves the modulation of various neurotransmitter systems in the brain. The compound acts as a potent antagonist of dopamine receptors, which are involved in the regulation of mood and behavior. It also affects the levels of other neurotransmitters such as serotonin and norepinephrine, which play a crucial role in the regulation of mood, sleep, and appetite.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are complex and multifaceted. The compound has been found to modulate various signaling pathways in the brain, leading to changes in gene expression and protein synthesis. It also affects the levels of various hormones and cytokines, which play a crucial role in the regulation of immune function and inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-[(2-butyl-1H-imidazol-4-yl)methyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine in lab experiments is its potent and selective pharmacological effects. The compound has been extensively studied in animal models, and its effects are well-characterized. However, one of the limitations of using this compound is its complex mechanism of action, which makes it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for research on 1-[(2-butyl-1H-imidazol-4-yl)methyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine. One area of interest is the development of more selective and potent analogs of the compound, which could be used to target specific neurotransmitter systems in the brain. Another area of interest is the investigation of the compound's potential use in the treatment of other medical conditions such as chronic pain and anxiety disorders. Additionally, further research is needed to elucidate the molecular mechanisms underlying the compound's pharmacological effects.

Synthesis Methods

The synthesis of 1-[(2-butyl-1H-imidazol-4-yl)methyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine involves the reaction of 2-butyl-1H-imidazole-4-carbaldehyde with N-methyl-N-(2-phenylethyl)-3-piperidinamine in the presence of a reducing agent. The reaction is carried out under controlled conditions to obtain the desired product in high yield and purity.

Scientific Research Applications

1-[(2-butyl-1H-imidazol-4-yl)methyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine has been extensively studied for its potential applications in the treatment of various medical conditions. The compound has been found to exhibit potent antipsychotic and antidepressant effects in animal models. It has also been investigated for its potential use in the treatment of drug addiction and neurodegenerative disorders such as Alzheimer's disease.